Cas no 129231-14-7 (1-(pyrrolidin-2-yl)ethan-1-amine)

• Product Name: 1-(pyrrolidin-2-yl)ethan-1-amine
• CAS No: 129231-14-7
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 4586695
• PubChem ID: 14672276
• Update Time: 2025-06-14

1-(pyrrolidin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-2-yl)ethan-1-amine
• 2-Pyrrolidinemethanamine, α-methyl-

• Inchi： 1S/C6H14N2/c1-5(7)6-3-2-4-8-6/h5-6,8H,2-4,7H2,1H3
• InChI Key： KAEAOSROYJPPIZ-UHFFFAOYSA-N
• SMILES： C(C1CCCN1)(N)C

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 167.3±8.0 °C at 760 mmHg
• Flash Point: 59.6±22.0 °C
• Vapor Pressure: 1.7±0.3 mmHg at 25°C

1-(pyrrolidin-2-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 1-(pyrrolidin-2-yl)ethan-1-amine

Recent Advances in the Study of 1-(pyrrolidin-2-yl)ethan-1-amine (CAS: 129231-14-7) in Chemical Biology and Pharmaceutical Research

The compound 1-(pyrrolidin-2-yl)ethan-1-amine (CAS: 129231-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This secondary amine, characterized by a pyrrolidine ring and an ethylamine side chain, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

One of the most notable advancements in the study of 1-(pyrrolidin-2-yl)ethan-1-amine is its role in the design of selective enzyme inhibitors. Researchers have utilized its structural features to develop compounds that exhibit high affinity for specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of this compound in inhibiting monoamine oxidase B (MAO-B), a target for Parkinson's disease therapy. The study reported a significant reduction in enzyme activity, with IC50 values in the nanomolar range, suggesting promising therapeutic potential.

In addition to its applications in neurology, 1-(pyrrolidin-2-yl)ethan-1-amine has also been explored for its antimicrobial properties. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics. These findings open new avenues for the development of next-generation antimicrobial agents.

The synthesis and optimization of 1-(pyrrolidin-2-yl)ethan-1-amine derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as asymmetric catalysis and flow chemistry, have enabled the efficient production of enantiomerically pure forms of this compound. A 2024 study in Organic Process Research & Development highlighted a novel catalytic system that achieves high yields (up to 95%) and excellent enantioselectivity (ee > 99%) for the synthesis of (R)-1-(pyrrolidin-2-yl)ethan-1-amine, a key intermediate in the production of chiral pharmaceuticals.

Despite these promising developments, challenges remain in the clinical translation of 1-(pyrrolidin-2-yl)ethan-1-amine-based therapeutics. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. However, the compound's structural versatility and demonstrated bioactivity make it a valuable scaffold for continued research in drug discovery. Ongoing efforts are expected to yield further insights into its therapeutic potential and expand its applications in the pharmaceutical industry.